Cas no 68124-64-1 (Tetrabutylammonium phthalate)

• Product Name: Tetrabutylammonium phthalate
• CAS No: 68124-64-1
• MF: C₄₀H₇₆N₂O₄
• MW: 649.042452812195
• CID: 968906
• PubChem ID: 12049480
• Update Time: 2025-04-19

Tetrabutylammonium phthalate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium phthalate
• phthalate,tetrabutylazanium
• N,N,N-Tributyl-1-butanaminium 1,2-benzenedicarboxylate
• 68124-64-1
• phthalate;tetrabutylazanium
• SCHEMBL106854
• DTXSID50476493
• Tetrabutylammonium-phthalat
• AG-G-59995
• DB-372083

• Inchi： 1S/2C16H36N.C8H6O4/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-7(10)5-3-1-2-4-6(5)8(11)12/h2*5-16H2,1-4H3;1-4H,(H,9,10)(H,11,12)/q2*+1;/p-2
• InChI Key： NGJPFUZHXVGJDW-UHFFFAOYSA-L
• SMILES： [O-]C(C1C=CC=CC=1C(=O)[O-])=O.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 648.58050891g/mol
• Monoisotopic Mass: 648.58050891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 24
• Complexity: 282
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų